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Compound of Interest

Compound Name: Methyl tetracosanoate

Cat. No.: B048067 Get Quote

Application Notes and Protocols for Methyl
Tetracosanoate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl tetracosanoate, also known as methyl lignocerate, is a saturated fatty acid methyl

ester with the chemical formula CH₃(CH₂)₂₂COOCH₃. It is a white crystalline solid at room

temperature and sees significant application in biomedical research, particularly in the field of

lipidomics where it serves as an internal standard for the quantification of fatty acids.[1] Its

utility also extends to studies on metabolic pathways, such as insulin signaling and

adipogenesis.[2][3] Proper handling and storage of methyl tetracosanoate are crucial to

maintain its integrity and ensure the validity of experimental results.

Physical and Chemical Properties
A comprehensive understanding of the physical and chemical properties of methyl
tetracosanoate is essential for its proper handling and use in experimental settings.
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Property Value Source

Appearance White solid/powder or crystals [3][4]

Molecular Formula C₂₅H₅₀O₂ [4][5][6]

Molecular Weight 382.66 g/mol [3][5]

Melting Point 58-60 °C [3][5][7]

Boiling Point 232 °C at 4 mmHg [3][5][7]

Solubility

Soluble in organic solvents

such as ethanol, chloroform,

and tetrahydrofuran.[2][4][7]

Slightly soluble in water.[7]

[2][4][7]

Flash Point 210 °C (410 °F)

Safety and Handling Precautions
Adherence to safety protocols is paramount when working with any chemical substance. While

methyl tetracosanoate is considered to have low toxicity, general laboratory safety practices

should always be followed.[7]

3.1 Personal Protective Equipment (PPE)

Eye Protection: Wear safety goggles with side-shields.[5][8]

Hand Protection: Wear appropriate chemical-resistant gloves.[5][9]

Skin and Body Protection: Wear a lab coat or other impervious clothing to prevent skin

contact.[5][8]

Respiratory Protection: Use in a well-ventilated area. If dust or aerosols are generated, a

suitable respirator may be necessary.[5][8]

3.2 General Handling

Avoid contact with skin and eyes.[10][5][7]
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Avoid inhalation of dust or vapors.[5][7]

Ensure good ventilation in the handling area.[7][8]

Wash hands thoroughly after handling.[9]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong alkalis.[5]

Storage Conditions
Proper storage is critical for maintaining the stability and shelf life of methyl tetracosanoate.

Storage Condition Duration Rationale

-80°C Up to 2 years
Long-term storage of stock

solutions.

-20°C Up to 1 year or longer

Recommended for the solid

compound and stock solutions

to ensure stability.[2][4]

2-8°C (Refrigerated) Months

Suitable for short to medium-

term storage of the solid

compound in a tightly sealed

container.[3]

Room Temperature
Short periods (e.g., during

shipping)

Acceptable for brief durations.

[5]

Key Storage Recommendations:

Store in a tightly sealed container to prevent contamination.[10][7]

Store in a dry and cool area.[11]

Keep away from direct sunlight and sources of ignition.[5][7]
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5.1 Preparation of a Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution of methyl tetracosanoate,

commonly used as an internal standard.

Materials:

Methyl tetracosanoate (solid)

Chloroform or Tetrahydrofuran (purged with an inert gas)[4]

Glass volumetric flask (e.g., 10 mL)

Analytical balance

Amber glass vial with a screw cap

Procedure:

Accurately weigh 10 mg of methyl tetracosanoate using an analytical balance.

Transfer the weighed solid to a 10 mL volumetric flask.

Add a small amount of the chosen solvent (chloroform or tetrahydrofuran) to dissolve the

solid.

Once dissolved, add the solvent to the 10 mL mark.

Cap the flask and invert several times to ensure a homogenous solution.

Transfer the stock solution to a labeled amber glass vial for storage.

Store the stock solution at -20°C or -80°C for long-term stability.[2][4]

5.2 Use as an Internal Standard for Fatty Acid Analysis by GC-MS

This protocol outlines the use of the methyl tetracosanoate stock solution as an internal

standard for the quantification of fatty acids in a biological sample.
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Materials:

Biological sample (e.g., plasma, tissue homogenate)

Methyl tetracosanoate stock solution (1 mg/mL)

Chloroform:Methanol (2:1, v/v)

0.9% NaCl solution

BF₃-Methanol (14%)

Hexane

Saturated NaCl solution

Centrifuge

Nitrogen gas evaporator

Heating block

GC-MS system

Procedure:

Lipid Extraction:

1. To a known amount of the biological sample in a glass tube, add a precise volume of the

methyl tetracosanoate internal standard stock solution.

2. Add 3 mL of Chloroform:Methanol (2:1, v/v) and vortex vigorously for 2 minutes.[1]

3. Add 0.6 mL of 0.9% NaCl solution to induce phase separation, vortex for 30 seconds, and

centrifuge at 2,000 x g for 10 minutes.[1]

4. Carefully collect the lower organic phase and transfer it to a new tube.[1]

5. Evaporate the solvent to dryness under a gentle stream of nitrogen.[1]
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Transesterification to Fatty Acid Methyl Esters (FAMEs):

1. To the dried lipid extract, add 1 mL of 14% BF₃-Methanol.[1]

2. Cap the tube tightly and heat at 100°C for 30 minutes.[1]

3. Cool the tube to room temperature.

4. Add 1 mL of hexane and 1 mL of saturated NaCl solution.[1]

5. Vortex for 1 minute and centrifuge at 1,000 x g for 5 minutes.[1]

6. Carefully collect the upper hexane layer containing the FAMEs and transfer to a GC vial

for analysis.[1]

GC-MS Analysis:

1. Inject the FAMEs sample into the GC-MS system.

2. Quantify the endogenous fatty acids by comparing their peak areas to the peak area of the

methyl tetracosanoate internal standard.
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Caption: Workflow for Fatty Acid Analysis Using Methyl Tetracosanoate.
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Storage Duration?

< 1 Month

Short Term

1-12 Months

Medium Term

> 1 Year

Long Term

Store at 2-8°C
(Refrigerate) Store at -20°C Store at -80°C

Click to download full resolution via product page

Caption: Decision Tree for Methyl Tetracosanoate Storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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